Cas no 2227689-73-6 ((2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol)

• Product Name: (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol
• CAS No: 2227689-73-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 5800356
• PubChem ID: 165616269
• Update Time: 2025-05-25

(2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol
• 2227689-73-6
• EN300-1812484

• Inchi： 1S/C14H22O/c1-10-8-11(2)14(12(3)9-10)7-5-6-13(4)15/h8-9,13,15H,5-7H2,1-4H3/t13-/m0/s1
• InChI Key： AUUFIJJOKGGPMV-ZDUSSCGKSA-N
• SMILES： O[C@@H](C)CCCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol

(2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol: A Comprehensive Overview

The compound (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol, identified by the CAS registry number 2227689-73-6, is a chiral alcohol with a unique structure that has garnered significant attention in both academic and industrial research. This molecule belongs to the class of tertiary alcohols and features a pentane backbone substituted with a 2,4,6-trimethylphenyl group at the fifth carbon and an hydroxyl group at the second carbon in an S configuration. Its stereochemistry plays a crucial role in its biological activity and chemical reactivity, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of chiral centers in organic compounds for enhancing their bioavailability and selectivity in biological systems. The (S)-configuration of this compound has been shown to exhibit superior pharmacokinetic properties compared to its (R)-counterpart. Researchers have utilized advanced computational methods, such as molecular docking and quantum mechanics simulations, to elucidate the interactions between this compound and its target proteins. These findings have paved the way for its application as a potential lead molecule in drug discovery programs targeting specific enzymes and receptors.

The synthesis of (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol has been optimized through various methodologies, including asymmetric catalysis and enzymatic resolution. These approaches have not only improved the yield but also ensured high enantiomeric purity, which is essential for its intended applications. For instance, the use of lipase-catalyzed kinetic resolution has emerged as a sustainable and eco-friendly route for producing this compound on an industrial scale.

In terms of physical properties, this compound exhibits a melting point of approximately -10°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The presence of the bulky 2,4,6-trimethylphenyl group imparts steric hindrance, which influences its reactivity in nucleophilic substitutions and acid-catalyzed reactions.

The biological activity of (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, it has shown promise as a modulator of ion channels, which could be exploited for treating neurological disorders such as epilepsy and chronic pain conditions.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its eco-toxicological impact. Biodegradation studies indicate that it undergoes rapid microbial transformation under aerobic conditions, minimizing its persistence in aquatic environments. This information is critical for regulatory agencies when evaluating its safety profile for agricultural and industrial use.

In conclusion, (2S)-5-(2,4,6-trimethylphenyl)pentan-2-ol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique stereochemistry and chemical properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new insights into its structure-function relationships and biological effects, this compound is poised to play an even more significant role in future innovations.